3-(naphthalen-1-ylmethyl)benzofuro[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(naphthalen-1-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H14N2O2/c24-21-20-19(17-10-3-4-11-18(17)25-20)22-13-23(21)12-15-8-5-7-14-6-1-2-9-16(14)15/h1-11,13H,12H2
• InChI Key: YQIGBJXXLYKXGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CN3C=NC4=C(C3=O)OC5=CC=CC=C54
• Molecular Formula: C21H14N2O2
• Molecular Weight: 326.3 g/mol

Description

3-(naphthalen-1-ylmethyl)benzofuro[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a member of the benzofuro[3,2-d]pyrimidin-4(3H)-one family, which has been found to exhibit various biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

Luminescent Properties and Stimuli-Responsive Behavior

Compounds like pyridyl substituted benzamides connected to naphthalimide exhibit luminescent properties in both solution and solid states. They form nano-aggregates with enhanced emission in aqueous solutions and show reversible amorphous to crystalline transitions upon mechanical grinding and annealing, demonstrating potential in stimuli-responsive materials and optical applications (Srivastava et al., 2017).

Photocyclization and Synthesis of Polybenzoquinazolines

Research on the synthesis of benzo[h]-naphth[1,2-f]quinazolines through photocyclization of certain pyrimidine derivatives underscores the method's advantages, such as being catalyst-free and under mild conditions, with water as the only by-product. This approach offers a new pathway for synthesizing complex organic molecules with potential applications in pharmaceuticals and organic materials (Wei et al., 2016).

Antiviral Activities

The study on 3-(naphthalen-1-ylmethylene)-5-phenylfuran-2(3H)-one derivatives reveals their promising antiviral activity against the H5N1 virus, highlighting the potential of naphthalene-based compounds in developing new antiviral agents. This research emphasizes the synthetic versatility of naphthalene derivatives and their biological importance (Flefel et al., 2014).

Coordination Polymers and Supramolecular Structures

Studies on coordination polymers, such as those based on naphthalenediimide derivatives , demonstrate their photochromic and luminescent properties, offering insights into the design of materials with potential applications in sensors, data storage, and optoelectronics. These findings underscore the importance of naphthalene derivatives in constructing complex molecular architectures with functional properties (Liu et al., 2018).